Acetophenones
Acetophenones are a class of organic compounds characterized by the presence of a phenyl ring fused to an acetyl group. They exhibit a wide range of physical properties, including volatility and solubility in common organic solvents such as dichloromethane and ethyl acetate. Structurally diverse, these compounds can vary significantly based on substituents attached to the benzene ring.
Acetophenones are widely used in various industries due to their versatile applications. In the pharmaceutical sector, they serve as intermediates for drug synthesis. Additionally, they find use in agrochemicals and fragrances, where their characteristic odor profiles make them valuable additives. Acetophenones also exhibit potential antioxidant properties, making them interesting candidates for further research in healthcare applications.
In the manufacturing process, acetophenones can be prepared through various synthetic routes, including condensation reactions of acetyl chloride or acetic anhydride with phenol derivatives. The purity and quality of these compounds are crucial for their successful application across different fields.
Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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